1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide

• IUPAC Name: ethyl 3-(2,4,6-triphenylpyridin-1-ium-1-yl)propanoate;tetrafluoroborate
• InChI: InChI=1S/C28H26NO2.BF4/c1-2-31-28(30)18-19-29-26(23-14-8-4-9-15-23)20-25(22-12-6-3-7-13-22)21-27(29)24-16-10-5-11-17-24;2-1(3,4)5/h3-17,20-21H,2,18-19H2,1H3;/q+1;-1
• InChI Key: NTVRQAJYPNNGLY-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CCOC(=O)CC[N+]1=C(C=C(C=C1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H26BF4NO2
• Molecular Weight: 495.3 g/mol

Description

1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a cationic dye that is commonly used as a fluorescent probe for live-cell imaging and has been shown to have a wide range of applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide involves its ability to bind to cellular structures such as membranes and proteins. It is a cationic dye that is attracted to negatively charged structures, allowing it to selectively label specific cellular components. This labeling allows for the visualization and study of these components in live cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on cells. It does not interfere with cellular processes or cause toxicity, making it an ideal tool for studying cellular components and processes.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide in lab experiments include its high fluorescence intensity, low toxicity, and selectivity for specific cellular components. However, its limitations include its sensitivity to pH and temperature changes, which can affect its fluorescence intensity, and its limited ability to penetrate cell membranes.

Future Directions

1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide has the potential for further research and development in various fields. Some future directions include the development of new derivatives with improved properties, the use of the compound in drug discovery and development, and the exploration of its potential for clinical applications.
In conclusion, this compound is a versatile and valuable tool for scientific research. Its unique properties make it an ideal dye for live-cell imaging and the study of cellular components and processes. Further research and development of this compound could lead to new discoveries and advancements in various fields.

Synthesis Methods

The synthesis of 1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide involves the reaction of 1,3-diketone with ethyl acetoacetate in the presence of triethylamine. The resulting compound is then reacted with benzaldehyde and ammonium tetrafluoroborate to yield the final product. This synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

1-(3-Ethoxy-3-oxopropyl)-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide has been widely used in scientific research due to its unique properties. It is a highly fluorescent dye that can be used for live-cell imaging, fluorescence microscopy, and flow cytometry. It has been used to study various biological processes, including cell signaling, protein-protein interactions, and gene expression.